![molecular formula C21H23ClN2O B2523632 1-(4-chlorophenyl)-N-((6-cyclopropylpyridin-3-yl)methyl)cyclopentane-1-carboxamide CAS No. 2309749-00-4](/img/structure/B2523632.png)
1-(4-chlorophenyl)-N-((6-cyclopropylpyridin-3-yl)methyl)cyclopentane-1-carboxamide
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Description
1-(4-chlorophenyl)-N-((6-cyclopropylpyridin-3-yl)methyl)cyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C21H23ClN2O and its molecular weight is 354.88. The purity is usually 95%.
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Scientific Research Applications
Hydrogen Bonding in Anticonvulsant Enaminones
Research on anticonvulsant enaminones, including structures similar to the chemical compound of interest, has shown that these molecules can adopt specific conformations and engage in hydrogen bonding, influencing their potential as anticonvulsant agents. The study on the crystal structures of three anticonvulsant enaminones highlights the importance of the cyclohexene rings adopting sofa conformations and the role of hydrogen bonding in forming molecular chains. This suggests that compounds with similar structures might be explored for their anticonvulsant properties or as templates for developing new pharmacological agents (M. Kubicki, H. Bassyouni, P. W. Codding, 2000).
Synthesis and Biological Activity of Cyclopentane Derivatives
The synthesis and evaluation of cyclopentane derivatives, including those with chlorophenyl and pyridinyl groups, have been explored for their potential biological activities. Studies focusing on synthesizing novel derivatives and assessing their antimicrobial activities indicate the broad applicability of these compounds in drug discovery and development. For instance, novel 1,2-functionally-substituted tetrahydroisoquinolines have been synthesized for potential use in creating new therapeutic agents, suggesting that the compound could be synthesized and evaluated similarly (A. A. Aghekyan, É. A. Arakelyan, G. Panosyan, A. Khachatryan, É. A. Markaryan, 2009).
Antimicrobial Properties of Pyridine Compounds
Pyridine compounds, especially those modified with chlorophenyl groups, have been investigated for their insecticidal and antimicrobial properties. The synthesis and characterization of selective pyridine compounds as bioactive agents demonstrate the potential of these molecules in agricultural and pharmaceutical applications. Their high insecticidal activity against specific pests, such as the cowpea aphid, suggests that similar compounds might also possess valuable bioactive properties that could be harnessed for developing new pesticides or antimicrobial agents (S. A. Abdel-Raheem, A. El-Dean, R. Hassanien, M. El-Sayed, M. Sayed, Aly A. Abd-Ella, 2021).
Properties
IUPAC Name |
1-(4-chlorophenyl)-N-[(6-cyclopropylpyridin-3-yl)methyl]cyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClN2O/c22-18-8-6-17(7-9-18)21(11-1-2-12-21)20(25)24-14-15-3-10-19(23-13-15)16-4-5-16/h3,6-10,13,16H,1-2,4-5,11-12,14H2,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEJNOZGAJPAJOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)NCC3=CN=C(C=C3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.